Cas no 847606-82-0 (Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]-)

Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]- structure
847606-82-0 structure
Product name:Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]-
CAS No:847606-82-0
MF:C15H11ClF3N3O3
MW:373.714352846146
CID:4218989
PubChem ID:59708553

Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]-
    • DTXSID401158038
    • 847606-82-0
    • SCHEMBL4583629
    • N-[4-Chloro-3-(trifluoromethyl)phenyl]-Na(2)-[(3-nitrophenyl)methyl]urea
    • 1-(4-Chloro-3-trifluoromethyl-phenyl)-3-(3-nitro-benzyl)-urea
    • Inchi: InChI=1S/C15H11ClF3N3O3/c16-13-5-4-10(7-12(13)15(17,18)19)21-14(23)20-8-9-2-1-3-11(6-9)22(24)25/h1-7H,8H2,(H2,20,21,23)
    • InChI Key: YXAKOFRWYJGBBJ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 373.0441034Da
  • Monoisotopic Mass: 373.0441034Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 87Ų

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